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Compound of Interest

tert-Butyl D-leucinate
Compound Name:
hydrochloride

Cat. No.: B591160

An In-depth Technical Guide on the Physical Properties of tert-Butyl D-leucinate
hydrochloride

This technical guide provides a comprehensive overview of the core physical properties of tert-
Butyl D-leucinate hydrochloride, a key amino acid derivative utilized in peptide synthesis and
drug development.[1] The information is intended for researchers, scientists, and professionals
in the field of drug development and biochemical research.

Core Physical and Chemical Properties

tert-Butyl D-leucinate hydrochloride is the hydrochloride salt of the tert-butyl ester of D-
leucine. The tert-butyl ester group provides stability and enhances solubility in certain solvents,
making it a valuable building block in the synthesis of complex peptides and pharmaceutical
compounds.[1]

Data Presentation: Summary of Physical Properties

The quantitative physical properties of tert-Butyl D-leucinate hydrochloride are summarized
in the table below for easy reference and comparison.
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Property Value Citations
CAS Number 13081-32-8 [2][3]
Molecular Formula C10H21NO2-HCI [2]
Molecular Weight 223.74 g/mol [4151617]

White to off-white powder or
Appearance ] ] [2][7118]
crystalline solid

Melting Point 163 - 166 °C [2]
N ) ) [0]2°/D =-19 £ 1° (c=2.025 in
Specific Optical Rotation [2]
Ethanol)
Purity >98% [5181I9]

Store at 0 - 8 °C in a cool, dark
Storage Conditions place. The compound is [2][51I7]

hygroscopic.

Experimental Protocols

Detailed methodologies for the determination of key physical properties are outlined below.
These protocols are based on standard laboratory procedures.

Melting Point Determination

The melting point is determined using the capillary method with a calibrated digital melting
point apparatus.[10][11]

o Apparatus: Digital melting point apparatus, capillary tubes (one end sealed), thermometer.
e Sample Preparation:

o Ensure the tert-Butyl D-leucinate hydrochloride sample is completely dry and in a fine
powdered form.[11][12]

o Introduce a small amount of the powdered sample into the open end of a capillary tube.[8]
[12]
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o Tap the sealed end of the tube gently on a hard surface to pack the solid into the bottom.
The packed sample height should be 2-3 mm.[12][13]

e Procedure:

[¢]

Place the prepared capillary tube into the heating block of the melting point apparatus.[11]
[12]

o Set the apparatus to heat at a rapid rate (e.g., 10-20 °C/min) to determine an approximate
melting range.[13]

o Allow the apparatus to cool to at least 15-20 °C below the approximate melting point.[12]
o Prepare a new sample and place it in the apparatus.
o Heat the sample at a slow rate of 1-2 °C per minute.[10][13]

o Record the temperature at which the first drop of liquid appears (T1) and the temperature
at which the entire sample becomes a clear liquid (T2). The melting range is T1 - T2.[10]

o Repeat the measurement at least twice to ensure consistency.

Specific Optical Rotation Measurement

The specific optical rotation is measured using a polarimeter, which assesses the rotation of
plane-polarized light by a solution of the chiral compound.[6][9][14]

o Apparatus: Polarimeter, polarimeter tube (1 dm), analytical balance, volumetric flask.
e Procedure:
o Turn on the polarimeter and allow the sodium lamp to warm up for at least 15 minutes.[6]

o Prepare a blank solution using the specified solvent (Ethanol). Fill the polarimeter tube
with the blank solution and take a reading to zero the instrument.[7]

o Accurately weigh a specified amount of tert-Butyl D-leucinate hydrochloride and
dissolve it in the solvent in a volumetric flask to achieve the desired concentration (e.g., 2
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g per 100 mL).[6]

o Rinse the polarimeter tube with the prepared sample solution and then fill it, ensuring no
air bubbles are present in the light path.[6]

o Place the sample tube in the polarimeter and record the observed optical rotation (a) at a
specified temperature (e.g., 20°C) and wavelength (Sodium D-line, 589.3 nm).[6][7]

o Take at least five readings and calculate the average.[6]

o Calculate the specific optical rotation [a] using the following formula: [a] = a/ (I x c) where:
o = observed rotation in degrees | = path length of the tube in decimeters (dm) c =
concentration of the solution in g/mL.[9]

Solubility Assessment

A gualitative and semi-quantitative determination of solubility can be performed using the
shake-flask method, a common technique for evaluating the solubility of a solid in various
solvents.

o Apparatus: Vials with screw caps, analytical balance, orbital shaker or magnetic stirrer,
filtration device (e.g., syringe filters).

e Procedure:

o Add a known excess amount of tert-Butyl D-leucinate hydrochloride to a vial containing
a known volume of the solvent to be tested (e.g., water, ethanol, DMSO, DMF).

o Seal the vials and place them on an orbital shaker or use a magnetic stirrer to agitate the
mixtures at a constant temperature (e.g., 25 °C).

o Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is
reached.

o After agitation, allow the samples to stand to let the undissolved solid settle.

o Carefully withdraw a sample from the supernatant, ensuring no solid particles are
included. The sample should be immediately filtered through a syringe filter.
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o Analyze the concentration of the dissolved compound in the filtrate using a suitable
analytical method, such as HPLC or UV-Vis spectroscopy, against a calibration curve.

o The determined concentration represents the solubility of the compound in that solvent at
the specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the physical characterization of a new
batch of tert-Butyl D-leucinate hydrochloride.
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Workflow for the physical characterization of tert-Butyl D-leucinate hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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